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Compound of Interest

Compound Name: 3-Butylpyridine

Cat. No.: B1328907

An In-depth Technical Guide to 3-Butylpyridine (CAS No. 539-32-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Butylpyridine, with the CAS registry number 539-32-2, is a heterocyclic aromatic organic
compound and a derivative of pyridine.[1] It is characterized by a butyl group substituted at the
third position of the pyridine ring. This compound serves as a versatile building block and
intermediate in a variety of chemical syntheses.[1][2] Its utility spans the development of
pharmaceuticals, agrochemicals, and advanced materials, where its specific structural and
electronic properties are leveraged to create complex molecular architectures.[1] 3-
Butylpyridine is also a naturally occurring compound, identified as a major component of the
volatile oil from the aerial parts of Pavonia odorata.[3] This guide provides a comprehensive
overview of its chemical and physical properties, spectroscopic data, applications, and safety
information.

Physicochemical Properties

The fundamental physical and chemical properties of 3-Butylpyridine are summarized in the
table below. This data is critical for its handling, storage, and application in experimental
settings.
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Property Value Reference

CAS Number 539-32-2 [31[41[5][6]

Molecular Formula CoHi13N [4161718l

Molecular Weight 135.21 g/mol [41151181[9]

Appearance C.:olc')rless to pale yellow clear AYOl10]
liquid

Density 0.911 g/mL at 25 °C [3][4][6]

Boiling Point 80-81 °C at 8 mmHg; 206-207 (BIAILL0]
°C at 760 mmHg

Melting Point 31.33 °C (estimate) [4]

Flash Point 79 °C (174 °F) - closed cup [4][10]

Refractive Index (n2°/D) 1.493 [3][4]

Vapor Pressure 0.343 mmHg at 25 °C [4][10]

Water Solubility 6761 mg/L at 25 °C (estimate) [10]

LogP (o/w) 2.5 - 2.868 (estimate) [51191[10]

pKa 5.56 + 0.10 (Predicted) [4]

Spectroscopic Data

Spectroscopic analysis is essential for the structural confirmation and purity assessment of 3-

Butylpyridine.
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Spectroscopy Type

Data Summary

Reference

1H NMR

Spectra available. Key
chemical shifts can be used to
identify protons on the pyridine
ring and the butyl chain.

[11][12]

13C NMR

Spectra available, allowing for
the identification of all nine

carbon atoms in the molecule.

[7]

Mass Spectrometry (MS)

GC-MS data available. The
molecular ion peak [M]* is
observed at m/z 135. Major
fragment ions are observed at
m/z 92 and 93.

[ol13]

Infrared (IR)

FTIR spectra available,
showing characteristic peaks
for C-H and C=N stretching

within the aromatic system.

[9]

Synthesis and Applications

3-Butylpyridine is a valuable intermediate in organic synthesis. While specific, detailed

protocols for its synthesis are not readily available in the cited literature, a general synthetic

approach can be conceptualized.

General Synthetic Pathway

A common method for synthesizing alkylpyridines involves cross-coupling reactions. The

diagram below illustrates a generalized workflow for a Suzuki coupling reaction, a powerful

method for forming carbon-carbon bonds.
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Reactants

Reaction Conditions

3-Bromopyridine

n-Butylboronic acid

Palladium Catalyst (e.g., Pd(PPhs)as)

Base (e.g., K2COs)

Solvent (e.g., Toluene/Water)

\‘ Process i

Click to download full resolution via product page

Reaction Workup

Products &|Purification

Crude 3-Butylpyridine

Purification (Distillation)

Pure 3-Butylpyridine

Caption: Generalized workflow for the synthesis of 3-Butylpyridine via Suzuki coupling.

Key Applications

3-Butylpyridine's reactivity and structure make it suitable for several applications:

» Coordination Chemistry: It is used as a ligand in the preparation of metal complexes, such as

manganese-salen complexes, which have applications in catalysis.[3][8]
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+ Pharmaceutical Synthesis: It serves as a starting material for the synthesis of more complex
molecules, such as 3-butylisonicotinic acid, an intermediate in drug development.[3]

+ Agrochemicals and Materials: As a versatile pyridine derivative, it is a building block in the
creation of new agrochemicals and functional materials.[1]

The diagram below illustrates the logical relationship of 3-Butylpyridine as a precursor in
different fields.

3-Butylpyridine (Precursor)

Pharmaceuticals Catalysis \aterials Science

Ligand for Metal Centers
(e.g., Manganese)

3-Butylisonicotinic Acid

Functional Polymers

Active Pharmaceutical

Ingredients (APIs) Manganese-Salen Complexes

Specialty Materials

Catalytic Applications

Click to download full resolution via product page

Caption: Application pathways of 3-Butylpyridine in various scientific fields.

Experimental Protocols: Quality Analysis

Ensuring the purity of 3-Butylpyridine is crucial for its use in sensitive applications. Gas
Chromatography-Mass Spectrometry (GC-MS) is a standard method for this purpose.

General GC-MS Analysis Workflow
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The following diagram outlines a typical workflow for the purity analysis of a 3-Butylpyridine
sample.

1. Sample Preparation
(Dilute 3-Butylpyridine in appropriate solvent, e.g., Dichloromethane)

:

2. GC Injection
(Inject aliguot into Gas Chromatograph)

3. Chromatographic Separation
(Separation of components on a capillary column based on volatility and polarity)

4. Mass Spectrometry
(Eluted components are ionized and fragmented)

5. Data Acquisition
(Generate chromatogram and mass spectra)

6. Data Analysis

(Identify peaks by retention time and mass spectrum. Quantify purity by peak area %)

7. Final Report
(Purity assessment and impurity profile)

Click to download full resolution via product page

Caption: Standard experimental workflow for GC-MS analysis of 3-Butylpyridine.

Safety and Handling
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Proper handling of 3-Butylpyridine is essential to ensure laboratory safety. It is classified as
an irritant.

Safety Information Details Reference

Skin Irritant (Category 2), Eye
o Irritant (Category 2), Specific

Hazard Classifications o _ [9]
Target Organ Toxicity - Single

Exposure (Category 3)

Signal Word Warning

H315: Causes skin irritation.
H319: Causes serious eye

Hazard Statements (H) o 9]
irritation. H335: May cause

respiratory irritation.

) R36/37/38: Irritating to eyes,
Risk Codes (R) , _ [41010][14]
respiratory system, and skin.

S26: In case of contact with
eyes, rinse immediately with
plenty of water and seek
Safety Descriptions (S) medical advice. S36/37/39: [4][10][14]
Wear suitable protective
clothing, gloves, and eye/face

protection.

Personal Protective Equipment  Eyeshields, gloves, N95 type
(PPE) dust mask.

Intraperitoneal LD50 (mouse):
Toxicity Data 270 mg/kg. Intravenous LD50 [4][15]
(mouse): 59 mg/kg.

Store in a dry, cool, and well-
ventilated place. Keep

Storage containers tightly closed. It is [4][16]
classified as a combustible

liquid.
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Disclaimer: This document is intended for informational purposes for qualified professionals.
Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this
chemical and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1328907#3-butylpyridine-cas-number-539-32-2-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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